Cas no 1805300-22-4 (Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805300-22-4
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4812805
• Update Time: 2025-06-16

Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)3-5-6(18(20)21)4-17-10(8(5)9(12)13)23-11(14,15)16/h4,9H,2-3H2,1H3
• InChI Key： RTJSFZLBGIHCPV-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CC(=O)OCC)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805300-22-4): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805300-22-4) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate is particularly noteworthy. The presence of difluoromethyl and trifluoromethoxy groups imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The nitro group further enhances the compound's electrophilic character, making it a valuable intermediate in the synthesis of various bioactive molecules.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate. One common approach involves the reaction of 3-(difluoromethyl)-5-nitro-2-trifluoromethoxy-pyridine with ethyl chloroacetate in the presence of a base such as potassium carbonate. This method provides high yields and excellent purity, making it suitable for large-scale production. Another notable synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which offer enhanced selectivity and versatility in the synthesis process.

The biological activity of Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising lead compound for the development of new therapeutic agents.

One of the most significant areas of research involving Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate is its potential application in neurodegenerative diseases. Recent studies have shown that this compound can effectively modulate neuroinflammatory responses and protect neurons from oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate has also been explored for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Its high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration.

The safety profile of Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate is another important aspect to consider. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, Ethyl 3-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805300-22-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activities, favorable pharmacokinetic properties, and good safety profile make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.